Cas no 62885-42-1 (2-(Hydroxymethyl)-5-methoxy-4-pyridinol)

• Product Name: 2-(Hydroxymethyl)-5-methoxy-4-pyridinol
• CAS No: 62885-42-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD14552182
• CID: 429220
• PubChem ID: 234411
• Update Time: 2025-11-01

2-(Hydroxymethyl)-5-methoxy-4-pyridinol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 4-hydroxy-5-methoxy-
• 2-(hydroxymethyl)-5-methoxypyridin-4-ol
• 2-(Hydroxymethyl)-5-methoxy-4-pyridinol
• AKOS005072727
• EN300-238138
• FT-0681019
• 6323-21-3
• A868201
• J-506435
• LEQMEXDHGCSIGW-UHFFFAOYSA-N
• F2158-0447
• 2-(hydroxymethyl)-5-methoxy-1,4-dihydropyridin-4-one
• MFCD04122652
• 2-(hydroxymethyl)-5-methoxy-1H-pyridin-4-one
• NSC34259
• DTXSID70979259
• AKOS005206935
• 2-(Hydroxymethyl)-5-methoxypyridin-4(1H)-one
• NSC-34259
• SB54449
• SCHEMBL71549
• 62885-42-1
• MFCD14552182
• F81274
• FD-0078
• 2-(hydroxymethyl)-5-methoxy-4(1H)-pyridinone
• Z1198164635
• CS-0303316
• 2-hydroxymethyl-5-meth-oxypyridin-4(1h)-one
• SB53830

• MDL： MFCD14552182
• Inchi： 1S/C7H9NO3/c1-11-7-3-8-5(4-9)2-6(7)10/h2-3,9H,4H2,1H3,(H,8,10)
• InChI Key： LEQMEXDHGCSIGW-UHFFFAOYSA-N
• SMILES： O(C)C1=CNC(CO)=CC1=O

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 346.3°C at 760 mmHg
• Flash Point: 163.2°C
• Refractive Index: 1.554
• PSA: 62.58

Additional information on 2-(Hydroxymethyl)-5-methoxy-4-pyridinol

2-(Hydroxymethyl)-5-methoxy-4-pyridinol (CAS No. 62885-42-1): An Overview of Its Properties, Applications, and Recent Research

2-(Hydroxymethyl)-5-methoxy-4-pyridinol (CAS No. 62885-42-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HMP, is characterized by its unique structural features, which include a pyridine ring substituted with a hydroxymethyl group and a methoxy group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-(Hydroxymethyl)-5-methoxy-4-pyridinol is C₈H₁₀N₂O₂, and its molecular weight is 158.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications.

In terms of chemical stability, HMP is relatively stable under standard laboratory conditions. However, it can undergo various chemical reactions, including oxidation, reduction, and substitution reactions, which can be harnessed for the synthesis of more complex molecules. The presence of the hydroxymethyl group makes it particularly reactive in nucleophilic substitution reactions, while the methoxy group can influence the electronic properties of the pyridine ring.

The biological activity of 2-(Hydroxymethyl)-5-methoxy-4-pyridinol has been the subject of numerous studies. One of the key areas of interest is its potential as an antioxidant. Research has shown that HMP exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, HMP has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that HMP could be useful in the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

In the realm of cancer research, 2-(Hydroxymethyl)-5-methoxy-4-pyridinol has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism by which HMP exerts its anticancer effects is not yet fully understood but may involve the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of HMP are another important aspect to consider in its development as a therapeutic agent. Initial studies have shown that it has moderate bioavailability when administered orally and can be detected in plasma within a few hours. However, further research is needed to optimize its pharmacokinetic profile for clinical applications.

In addition to its therapeutic potential, HMP has found applications in other areas such as materials science and analytical chemistry. For instance, it has been used as a ligand in coordination chemistry to form complexes with metal ions, which can have unique optical and electronic properties. In analytical chemistry, it has been employed as a derivatizing agent for the detection and quantification of certain analytes using techniques such as high-performance liquid chromatography (HPLC).

The synthesis of 2-(Hydroxymethyl)-5-methoxy-4-pyridinol has been reported using various methods. One common approach involves the reaction of 4-hydroxypyridine with formaldehyde and methanol under acidic conditions. This method yields high purity products but may require optimization to improve yield and reduce by-product formation. Alternative synthetic routes have also been explored to enhance efficiency and scalability for industrial production.

In conclusion, 2-(Hydroxymethyl)-5-methoxy-4-pyridinol (CAS No. 62885-42-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceuticals, materials science, and analytical chemistry. Ongoing research continues to uncover new insights into its properties and biological activities, further highlighting its importance in these fields.